(E)-2-amino-N-(2-(cyclohex-1-en-1-yl)ethyl)-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-[2-(cyclohexen-1-yl)ethyl]-1-[(E)-thiophen-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C24H24N6OS/c25-22-20(24(31)26-13-12-16-7-2-1-3-8-16)21-23(29-19-11-5-4-10-18(19)28-21)30(22)27-15-17-9-6-14-32-17/h4-7,9-11,14-15H,1-3,8,12-13,25H2,(H,26,31)/b27-15+
• InChI Key: YEWZGTQHGILUGF-JFLMPSFJSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CC=CS5)N
• Isomeric SMILES: C1CCC(=CC1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CC=CS5)N
• Molecular Formula: C24H24N6OS
• Molecular Weight: 444.6 g/mol

Description

(E)-2-amino-N-(2-(cyclohex-1-en-1-yl)ethyl)-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C24H24N6OS and its molecular weight is 444.56. The purity is usually 95%.
BenchChem offers high-quality (E)-2-amino-N-(2-(cyclohex-1-en-1-yl)ethyl)-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-amino-N-(2-(cyclohex-1-en-1-yl)ethyl)-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Chemistry and Metal Ion Interaction

Compounds with nitrogen atoms capable of forming coordinate bonds with metal ions, like Mn(II) and Fe(II), are of interest in coordination chemistry. These complexes can potentially be used for targeted delivery of therapeutic agents, such as nitric oxide (NO), to biological sites like tumors, where NO can be released upon specific triggers like irradiation with long-wavelength light (Yang et al., 2017).

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, including quinoxalines and thiophene derivatives, is a significant area of research due to their wide range of pharmacological applications. For instance, compounds synthesized from thiophene carboxamide have shown potential as antibiotics and antibacterial drugs (Ahmed, 2007). Moreover, novel synthesis methods for pyrroloquinoxalines and thienopyrimidines as antimicrobial agents highlight the importance of exploring new heterocyclic frameworks (Ammar et al., 2002).

Material Science and Molecular Electronics

Quinoxalines are also explored for their unique electronic and structural properties, which are relevant in material science and molecular electronics. For instance, organic salts synthesized from quinoxaline derivatives exhibit ionic nature and show promise in generating new materials with specific electronic properties (Faizi et al., 2018).

Pharmaceutical Chemistry

The development of novel pharmaceutical agents is another crucial application area. The synthesis of new compounds with antimicrobial, anticonvulsant, or cancer chemopreventive activities demonstrates the potential of such complex molecules in drug discovery and development. For example, quinoxaline derivatives have been studied for their cancer chemopreventive activity and molecular docking to identify potential protein kinase inhibitors (Galal et al., 2011).